Butyrylglycine-d7
Description
Butyrylglycine-d7 (CAS: 20208-73-5) is a deuterium-labeled stable isotope of butyrylglycine, a derivative of the amino acid glycine where a butyryl group (–CO–(CD₂)₂CD₃) replaces one hydrogen atom on the glycine backbone. Its molecular formula is C₆D₇H₄NO₃, with a molecular weight of 152.2 g/mol . This compound serves as a critical internal standard in mass spectrometry-based metabolomics and clinical diagnostics, particularly for detecting inborn errors of metabolism (IEMs) such as short-chain acyl-CoA dehydrogenase (SCAD) deficiency .
This compound is characterized by seven deuterium atoms incorporated into the butyryl side chain (CD₃CD₂CD₂–), ensuring minimal interference with the natural isotope distribution of endogenous butyrylglycine during analytical procedures . Its high isotopic purity (≥98 atom % D) and solubility in aqueous solutions make it ideal for quantitative assays in urine, blood, and tissue samples . Studies by Costa et al. (2000) and García-Villoria et al. (2009) highlight its role in diagnosing metabolic disorders, where elevated butyrylglycine levels indicate impaired fatty acid oxidation .
Properties
Molecular Formula |
C₆H₁₁D₇NO₃ |
|---|---|
Molecular Weight |
152.2 |
Synonyms |
N-(1-Oxobutyl)glycine-d7; N-Butyrylglycine-d7; (Butyrylamino)acetic Acid-d7; N-Butanoylglycine-d7; |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
Isotopic Labeling : this compound’s deuterium atoms are localized to the butyryl chain, unlike N-Butyrylglycine-2,2-d2 , which labels the glycine backbone. This positional specificity ensures minimal analytical cross-reactivity .
Isomerism : Isothis compound shares the same molecular formula as this compound but features a branched isobutyryl group, making it relevant for distinct metabolic pathways like methylmalonic acid metabolism .
Synthetic Precursors: Butyryl-d7 Chloride is a precursor for synthesizing this compound but poses handling risks (flammable, corrosive) compared to the non-hazardous glycine derivatives .
Commercial and Regulatory Considerations
- Purity Standards: this compound is typically supplied at ≥98% isotopic purity, meeting stringent requirements for diagnostic applications. Products from suppliers like CymitQuimica and MedChemExpress LLC are validated for use in FDA- and EMA-approved assays .
- Cost: At €352.00/2500 µg, this compound is priced higher than non-deuterated analogs (e.g., €50–100/mg for unlabelled butyrylglycine), reflecting its specialized production .
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